Cas no 4295-36-7 (1,2,3,4-tetrahydroquinolin-4-one)

1,2,3,4-tetrahydroquinolin-4-one Properties

Names and Identifiers

• 2,3-Dihydroquinolin-4(1H)-one
• 1,2,3,4-Tetrahydroquinolin-4-one
• 1,2,3,4-tetrahydro-4-quiline hydrochloride
• 1,2,3,4-tetrahydro-4-quinolinone hydrochloride
• 2,3-Dihydro-1H-quinolin-4-one
• 2,3-Dihydro-1H-Quinolin-4-One HCl
• 2,3‐DIHYDRO‐1H‐QUINOLIN‐4‐ONE HCL
• 2,3-dihydro-4(1H)-quinolinone
• 4(1H)-QUINOLINONE, 2,3-DIHYDRO-
• PubChem21010
• 2,3-dihydro-4-quinolone
• Oprea1_507697
• Oprea1_697248
• BUWPZNOVIHAWHW-UHFFFAOYSA-N
• 2,3-dihydroquinolin-4(1 H)-one
• BCP10083
• 4(1H)-Quinolinone,2,3-dihydro-
• 1,2,3,4-tetrahydro-4-quinolinone
• 4-oxo-1,2,3,4-tetrahydroquinoline
• AKO
• 4-oxo-1,2,3,
• 1,2,3,4-tetrahydroquinolin-4-one
• 2,3-dihydro-1H-quinolin-4-one;2,3-Dihydroquinolin-4(1H)-one
• 2,3-dihydroquinolin-4(1H)-one
• DS-17151
• AB06711
• FT-0602201
• SY029732
• CS-W005292
• EN300-80423
• 2,3-dihydro-1H-quinolin-4-one
• CHEMBL4584531
• 4295-36-7
• AKOS000281769
• AC-29666
• DTXSID30276195
• 2,3-dihydro-4-hydroxyquinoline
• 1,2,3,4-TETRAHYDROQUINOLIN-4-ONE
• J-506991
• A826081
• D5773
• SCHEMBL68581
• 2,3-dihydro-1H-quinolin-4-one, AldrichCPR
• MFCD00666394
• DB-008123
• +Expand

• MDL： MFCD00666394
• InChIKey： BUWPZNOVIHAWHW-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO/c11-9-5-6-10-8-4-2-1-3-7(8)9/h1-4,10H,5-6H2
• SMILES： O=C1C2=C([H])C([H])=C([H])C([H])=C2N([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 147.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 147.068
• Heavy Atom Count: 11
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1

Experimental Properties

• LogP: 1.82290
• PSA: 29.10000
• Refractive Index: 1.564
• Boiling Point: 301°C at 760 mmHg
• Flash Point: 301 °C at 760 mmHg
• Density: 1.142